Cas no 60772-80-7 (Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl-)

Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- structure
60772-80-7 structure
Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl-
60772-80-7
C12H18O
178.27072
495610
521940

Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl-
    • 1-tert-butyl-2-methoxy-3-methylbenzene

Computed Properties

  • 178.13584
  • 0
  • 1
  • 2
  • 178.135765193g/mol
  • 13
  • 157
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.3
  • 9.2Ų

Experimental Properties

  • 9.23

Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Chromium chloride (CrCl3) Solvents: Methanol ;  4 h, 2 MPa, 280 °C
Reference
Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin
Shu, Riyang; Zhang, Qi; Ma, Longlong; Xu, Ying; Chen, Pengru; et al, Bioresource Technology, 2016, 221, 568-575

Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- Raw materials

Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- Preparation Products

Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- Related Literature

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